![molecular formula C18H19BrN4O3S B11128787 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide](/img/structure/B11128787.png)
2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide
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Overview
Description
2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide is a complex organic compound with potential applications in various fields such as medicinal chemistry, pharmacology, and materials science. This compound features a unique structure combining a brominated pyrimidoindazole core with a sulfonylated tetrahydrothiophene moiety, making it an interesting subject for chemical research and development.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide typically involves multiple steps:
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Formation of the Pyrimidoindazole Core: : The initial step involves the construction of the pyrimidoindazole core. This can be achieved through a cyclization reaction starting from appropriate precursors such as 2,4-dimethylpyrimidine and 2-bromoaniline. The reaction conditions often include the use of a strong acid or base as a catalyst and heating to facilitate the cyclization process.
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Bromination: : The next step involves the bromination of the pyrimidoindazole core. This is usually carried out using bromine or a brominating agent like N-bromosuccinimide (NBS) in an organic solvent such as dichloromethane under controlled temperature conditions.
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Sulfonylation of Tetrahydrothiophene: : Separately, the tetrahydrothiophene ring is sulfonylated using reagents like sulfur trioxide or chlorosulfonic acid to introduce the sulfonyl group.
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Coupling Reaction: : The final step involves coupling the brominated pyrimidoindazole core with the sulfonylated tetrahydrothiophene. This is typically achieved through a nucleophilic substitution reaction, where the bromine atom is replaced by the sulfonylated tetrahydrothiophene moiety in the presence of a base such as potassium carbonate.
Industrial Production Methods
For industrial-scale production, the synthesis process is optimized for efficiency and cost-effectiveness. This includes the use of continuous flow reactors to enhance reaction rates and yields, as well as the implementation of green chemistry principles to minimize waste and environmental impact. Solvent recycling and the use of catalytic processes are also common practices in industrial settings.
Chemical Reactions Analysis
Types of Reactions
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Oxidation: : The compound can undergo oxidation reactions, particularly at the sulfur atom in the tetrahydrothiophene ring, leading to the formation of sulfoxides or sulfones.
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Reduction: : Reduction reactions can target the bromine atom or the sulfonyl group, potentially leading to debromination or desulfonylation.
Common Reagents and Conditions
Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used under mild conditions.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.
Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used in the presence of a base like potassium carbonate or sodium hydride.
Major Products
Oxidation: Sulfoxides and sulfones.
Reduction: Debrominated or desulfonylated derivatives.
Substitution: Various substituted pyrimidoindazole derivatives depending on the nucleophile used.
Scientific Research Applications
Chemistry
In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel materials.
Biology
In biological research, 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide is studied for its potential as a bioactive molecule. It may exhibit properties such as enzyme inhibition, receptor binding, or antimicrobial activity.
Medicine
In medicinal chemistry, this compound is investigated for its potential therapeutic applications. Its structure suggests it could interact with specific biological targets, making it a candidate for drug development, particularly in the areas of cancer, inflammation, and infectious diseases.
Industry
In the industrial sector, this compound can be used in the development of advanced materials, such as polymers or coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide is not fully understood, but it is believed to involve interactions with specific molecular targets such as enzymes or receptors. The brominated pyrimidoindazole core may facilitate binding to these targets, while the sulfonylated tetrahydrothiophene moiety could enhance the compound’s stability and solubility.
Comparison with Similar Compounds
Similar Compounds
- 2-(8-chloro-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide
- 2-(8-fluoro-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide
- 2-(8-iodo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide
Uniqueness
The uniqueness of 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide lies in its specific combination of a brominated pyrimidoindazole core and a sulfonylated tetrahydrothiophene moiety. This combination imparts distinct chemical properties, such as enhanced reactivity and stability, which may not be present in similar compounds with different halogen substitutions.
Properties
Molecular Formula |
C18H19BrN4O3S |
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Molecular Weight |
451.3 g/mol |
IUPAC Name |
2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxothiolan-3-yl)acetamide |
InChI |
InChI=1S/C18H19BrN4O3S/c1-10-15(8-17(24)21-13-5-6-27(25,26)9-13)11(2)23-18(20-10)14-4-3-12(19)7-16(14)22-23/h3-4,7,13H,5-6,8-9H2,1-2H3,(H,21,24) |
InChI Key |
ISEGMVXNSMWDSS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=NC2=C3C=CC(=CC3=NN12)Br)C)CC(=O)NC4CCS(=O)(=O)C4 |
Origin of Product |
United States |
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